4-chloro-N-(4-chlorobenzyl)-6-methylpyrimidin-2-amine

• IUPAC Name: 4-chloro-N-[(4-chlorophenyl)methyl]-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C12H11Cl2N3/c1-8-6-11(14)17-12(16-8)15-7-9-2-4-10(13)5-3-9/h2-6H,7H2,1H3,(H,15,16,17)
• InChI Key: KCZXYUKTPPOPII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCC2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C12H11Cl2N3
• Molecular Weight: 268.14 g/mol

Description

4-Chloro-N-(4-chlorobenzyl)-6-methylpyrimidin-2-amine, or CMCPA, is a synthetic compound that has recently been studied for its potential applications in a variety of scientific research areas. It is a member of the pyrimidine family of organic compounds, and has a variety of unique properties.

Scientific Research Applications

Crystal and Molecular Structures

The crystal and molecular structures of compounds related to 4-chloro-N-(4-chlorobenzyl)-6-methylpyrimidin-2-amine, including its isomers, have been studied. These investigations reveal details about their conformational differences, hydrogen-bonding interactions, and crystal structures, which are crucial for understanding their chemical properties and potential applications (Odell et al., 2007).

Molecular Docking and Experimental Techniques

The molecular structure of related compounds has been investigated using experimental techniques like FT-IR, FT-Raman, and NMR, as well as theoretical techniques like DFT. These studies provide insights into the chemical activity, molecular stability, charge distribution, and potential biological activity, including anti-hypertensive properties (Aayisha et al., 2019).

Synthesis and Biological Activity

Research has been conducted on the synthesis of derivatives of 4-chloro-N-(4-chlorobenzyl)-6-methylpyrimidin-2-amine and their biological activities. For instance, the synthesis of arylaminopyrimides from this compound has shown pronounced antituberculous effects (Erkin & Krutikov, 2007).

Regioselectivity in Chemical Reactions

Studies have been conducted on the regioselective displacement reactions involving compounds similar to 4-chloro-N-(4-chlorobenzyl)-6-methylpyrimidin-2-amine. These studies help in understanding the formation of specific products and the factors influencing these chemical reactions (Doulah et al., 2014).

Quantum Chemical Calculations

Investigations based on non-covalent interactions in compounds related to 4-chloro-N-(4-chlorobenzyl)-6-methylpyrimidin-2-amine have been carried out. This research involves synthesis, characterizations, and quantum chemical calculations, providing valuable information about the compound's molecular interactions (Zhang et al., 2018).

Synthesis and Fragmentation Analysis

Studies have also focused on the synthesis of 4-aryloxy-6-methylpyrimidin-2-amines and their fragmentation under specific conditions, providing insights into the stability and reactivity of these compounds (Erkin et al., 2015).

Mechanism of Action

Target of Action

The primary targets of the compound “4-chloro-N-(4-chlorobenzyl)-6-methylpyrimidin-2-amine” are currently unknown. The compound is structurally similar to other benzyl halides

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to describe its precise mode of action. Based on its structural similarity to other benzyl halides , it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der Waals forces.

Pharmacokinetics

Based on its structural similarity to other benzyl halides , it may have similar pharmacokinetic properties. These compounds are often lipophilic, which can influence their absorption and distribution within the body.